Cas no 1019528-03-0 (4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol)

• Product name: 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol
• CAS No: 1019528-03-0
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5175878
• PubChem ID: 28424749

4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[[(1,1-dimethylpropyl)amino]methyl]-
• 4-Chloro-2-((tert-pentylamino)methyl)phenol
• 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol

• Inchi： 1S/C12H18ClNO/c1-4-12(2,3)14-8-9-7-10(13)5-6-11(9)15/h5-7,14-15H,4,8H2,1-3H3
• InChI Key： HSYMTHVLMJAVDM-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNC(C)(C)CC

Additional information on 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol

Research Brief on 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol (CAS: 1019528-03-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol (CAS: 1019528-03-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step process starting from 4-chlorophenol, followed by aminomethylation with 2-methylbutan-2-amine. This advancement is critical for facilitating further pharmacological evaluations and potential industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol exhibits significant antimicrobial properties. Research conducted at the University of Cambridge (2024) revealed its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new antibiotics targeting resistant strains.

Beyond its antimicrobial potential, recent investigations have explored the compound's anti-inflammatory and antioxidant properties. A study in the European Journal of Pharmacology (2023) reported that 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol inhibits key inflammatory mediators such as TNF-α and IL-6 in murine models. Additionally, its antioxidant activity was attributed to the phenolic hydroxyl group, which scavenges reactive oxygen species (ROS) effectively. These findings suggest potential applications in treating chronic inflammatory diseases and oxidative stress-related conditions.

Despite these promising results, challenges remain in the development of 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol as a therapeutic agent. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Ongoing research aims to address these limitations while exploring its full therapeutic potential.

In conclusion, 4-chloro-2-{(2-methylbutan-2-yl)aminomethyl}phenol (CAS: 1019528-03-0) represents a versatile compound with multiple biological activities. Its recent advancements in synthesis, coupled with its antimicrobial, anti-inflammatory, and antioxidant properties, highlight its significance in current chemical biology and pharmaceutical research. Future studies will likely focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications, making it a compound to watch in the coming years.